Cas no 2248299-68-3 (5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride)

• Product Name: 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride
• CAS No: 2248299-68-3
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• CID: 6340292
• PubChem ID: 137935402
• Update Time: 2025-06-30

5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride
• 2248299-68-3
• AT30074
• 5-(2,2,2-trifluoroethoxy)pyridin-2-amine hydrochloride
• 5-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-AMINE HCL
• EN300-6495482

• Inchi： 1S/C7H7F3N2O.ClH/c8-7(9,10)4-13-5-1-2-6(11)12-3-5;/h1-3H,4H2,(H2,11,12);1H
• InChI Key： NXQLBODKTAGIHE-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=NC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 228.0277251g/mol
• Monoisotopic Mass: 228.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride

Introduction to 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride (CAS No. 2248299-68-3)

5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2248299-68-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoroethoxy group and an amine moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of considerable interest in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceuticals. This solubility advantage allows for more efficient absorption and distribution within the body, potentially improving the bioavailability and therapeutic efficacy of drugs containing this moiety. The compound’s structure also suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating various physiological processes.

In recent years, there has been growing interest in pyridine derivatives due to their role as key intermediates in synthesizing bioactive molecules. The trifluoroethoxy group, in particular, is known for its ability to influence metabolic stability and binding affinity, making it a valuable component in designing drugs with enhanced pharmacokinetic profiles. Studies have shown that trifluoromethyl-substituted compounds often exhibit improved metabolic resistance and better pharmacological activity compared to their non-fluorinated counterparts.

5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride has been explored in several preclinical studies for its potential applications in treating various diseases. Research indicates that this compound may have therapeutic relevance in areas such as oncology, inflammation, and central nervous system disorders. The amine group provides a site for further functionalization, allowing chemists to design analogs with tailored properties. For instance, modifications at this position can enhance binding interactions with specific biological targets, leading to more potent and selective drug candidates.

The pharmaceutical industry has been increasingly leveraging advanced computational methods to predict the biological activity of novel compounds. Molecular modeling techniques have shown that 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride can interact with proteins involved in disease pathways, suggesting its potential as a lead compound for drug development. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for further experimental validation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of the trifluoroethoxy and amine groups offers multiple sites for chemical modification, enabling the synthesis of a wide range of derivatives with distinct pharmacological properties. This flexibility is particularly valuable in optimizing drug candidates for clinical use. Researchers have utilized these structural features to develop molecules with improved solubility, reduced toxicity, and enhanced target specificity.

The synthesis of 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and minimize byproduct formation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

Recent advancements in analytical chemistry have enabled more accurate characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

The safety profile of 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride is another critical consideration in its development as a drug candidate. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies are essential for understanding how the compound behaves within living systems and identifying any risks associated with its use.

Collaborative efforts between academic researchers and pharmaceutical companies have been instrumental in advancing the understanding and application of this compound. Such partnerships facilitate the translation of laboratory discoveries into clinical therapies, bringing new treatments to patients more quickly. The interdisciplinary nature of modern drug discovery underscores the importance of collaboration across different scientific disciplines.

The future prospects of 5-(2,2,2-Trifluoroethoxy)pyridin-2-amine;hydrochloride appear promising as ongoing research continues to uncover new therapeutic applications. Innovations in synthetic chemistry and computational biology are expected to further enhance our ability to develop novel derivatives with improved properties. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in addressing unmet medical needs.